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Compound of Interest

Compound Name: SKA-121

Cat. No.: B610862

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of SKA-121, a selective positive allosteric
modulator of the intermediate-conductance calcium-activated potassium channel, KCa3.1. This
document outlines the compound's chemical properties, mechanism of action, and its role in
relevant signaling pathways, supported by quantitative data and detailed experimental
protocols.

Compound Profile

SKA-121, with the chemical name 5-Methylnaphth[2,1-d]Joxazol-2-amine, is a potent and
selective activator of KCa3.1 channels.[1][2][3] Its chemical and physical properties are
summarized in the table below.
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Property

Value

Chemical Name

5-Methylnaphth[2,1-d]oxazol-2-amine

Molecular Formula C12H10N20

Molecular Weight 198.23 g/mol

CAS Number 1820708-73-3

Purity >98% (HPLC)

Solubility Soluble to 100 mM in DMSO and to 50 mM in

ethanol

Mechanism of Action

SKA-121 acts as a positive allosteric modulator of KCa3.1 channels, which means it enhances

the channel's sensitivity to intracellular calcium.[1] This leads to an increased probability of

channel opening at a given calcium concentration. The activation of KCa3.1 channels in

endothelial cells plays a crucial role in the regulation of vascular tone.

Potency and Selectivity

SKA-121 exhibits high potency for KCa3.1 channels with an ECso of 109 nM. It displays
significant selectivity for KCa3.1 over other potassium channels, as detailed in the table below.

Channel ECso (nM) Selectivity (fold vs KCa3.1)
KCa3.1 109 -

KCa2.1 8,700 ~80

KCa2.2 6,800 ~62

KCa2.3 4,400 ~40

Kv Channels - 200 to 400-fold

Nav Channels

- 200 to 400-fold
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Data compiled from multiple sources.

Signaling Pathway

The activation of KCa3.1 channels by SKA-121 in endothelial cells initiates a signaling cascade
that leads to vasodilation. An increase in intracellular Ca2*, triggered by various physiological
stimuli, leads to the opening of KCa3.1 channels. This results in an efflux of potassium ions
(K*), causing hyperpolarization of the endothelial cell membrane. This hyperpolarization is then
transmitted to the adjacent vascular smooth muscle cells, leading to their relaxation and
ultimately, vasodilation. This process is a key component of endothelium-derived
hyperpolarization (EDH).
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SKA-121 signaling pathway in vasodilation.

Pharmacokinetics

Pharmacokinetic studies in mice have provided initial data on the absorption, distribution,
metabolism, and excretion (ADME) profile of SKA-121.

Parameter Value

Half-life (t%2) ~20 minutes

21.3+ 2.4 uyM at 5 minutes; 483 + 231 nM at 1

Plasma Deca
y hour; 53 + 44 nM at 4 hours

Oral Availability ~25%
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Data from in-vivo mouse studies.

Experimental Protocols
Whole-Cell Patch-Clamp Electrophysiology

This protocol is designed to measure the activity of KCa3.1 channels in response to SKA-121.
Cell Preparation:

e Human Embryonic Kidney (HEK293) cells stably expressing human KCa3.1 are cultured
under standard conditions.

o Cells are plated on glass coverslips 24-48 hours before the experiment.
Solutions:

o External Solution (in mM): 140 NaCl, 5 KCI, 2 CaClz, 1 MgClz, 10 HEPES, 10 Glucose (pH
7.4 with NaOH).

« Internal (Pipette) Solution (in mM): 140 KCI, 1 MgClz, 10 HEPES, 5 EGTA, and free Ca?*
buffered to a final concentration of 250 nM (pH 7.2 with KOH).

Recording Procedure:

o Coverslips are transferred to a recording chamber on an inverted microscope and perfused
with the external solution.

» Borosilicate glass pipettes with a resistance of 3-5 MQ are filled with the internal solution and
used to form a giga-ohm seal with a single cell.

o The whole-cell configuration is established by applying gentle suction.

o KCa3.1 currents are elicited by applying voltage ramps from -120 mV to +40 mV over 200
ms from a holding potential of -80 mV.

o After establishing a stable baseline current, SKA-121 is applied at various concentrations
through the perfusion system.
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e The current potentiation is measured to determine the ECso of SKA-121.
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Workflow for whole-cell patch-clamp experiment.

Wire Myography for Vasodilation Assay

This protocol assesses the vasodilatory effect of SKA-121 on isolated arteries.

Tissue Preparation:

Male C57BI/6J mice (12-week-old) are euthanized.

The mesenteric arterial bed is excised and placed in cold, oxygenated physiological salt
solution (PSS).

Second-order mesenteric arteries are dissected and cut into 2 mm segments.

Mounting and Normalization:

Each arterial segment is mounted on two tungsten wires (40 um diameter) in a wire
myograph chamber filled with PSS and maintained at 37°C, continuously bubbled with 95%
02/5% CO:so.

The vessel is normalized to an internal circumference equivalent to 90% of that of the vessel
under a transmural pressure of 100 mmHg to determine the optimal resting tension.

Experimental Procedure:

The viability of the arteries is assessed by contracting them with a high-potassium solution
(KPSS).

Endothelial integrity is confirmed by observing relaxation in response to acetylcholine (ACh)
after pre-constriction with an appropriate vasoconstrictor (e.g., phenylephrine).

After washing and re-equilibration, arteries are pre-constricted with phenylephrine (e.g., to
80% of the KPSS-induced contraction).

A cumulative concentration-response curve for SKA-121 is generated by adding the
compound in increasing concentrations to the bath.

The relaxation is expressed as a percentage of the pre-constriction tension.
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In-Vivo Blood Pressure Measurement

This protocol measures the effect of SKA-121 on mean arterial blood pressure (MAP) in mice.
Animal Model:
» Twelve-week-old male C57BI/6J mice are used.

o For telemetric measurements, animals are implanted with a pressure-transducing catheter in
the carotid artery.

Drug Administration:

« Intraperitoneal (i.p.) Injection: SKA-121 is dissolved in a vehicle of peanut oil/DMSO (9:1 v/v)
and administered at doses of 30 mg/kg and 100 mg/kg.

e Intravenous (i.v.) Injection: SKA-121 is dissolved in a mixture of 10% CremophorEL and 90%
phosphate-buffered saline and injected at 10 mg/kg into the tail vein.

o Oral Administration: SKA-121 can be administered orally, for example, by gavage.

Data Acquisition and Analysis:

o Baseline MAP and heart rate (HR) are recorded continuously before drug administration.

o After administration of SKA-121 or vehicle, MAP and HR are monitored for a defined period.

e The change in MAP from baseline is calculated and compared between the SKA-121-treated
and vehicle-treated groups.

Conclusion

SKA-121 is a valuable pharmacological tool for studying the physiological and
pathophysiological roles of KCa3.1 channels. Its high potency and selectivity make it a
promising candidate for further investigation as a potential therapeutic agent for conditions
where enhancing endothelial function and promoting vasodilation is beneficial, such as
hypertension and other cardiovascular diseases. The experimental protocols provided herein
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offer a framework for researchers to further explore the properties and applications of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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